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Compound of Interest

Compound Name: Avadomide

Cat. No.: B1662804

Introduction

Avadomide (CC-122) is a novel, small-molecule, orally active Cereblon (CRBN) E3 ligase
modulator (CELMoD) with demonstrated anti-tumor and immunomodulatory activities.[1][2] As
a "molecular glue,” Avadomide binds to the CRBN substrate receptor of the Cullin-4 RING E3
ubiquitin ligase complex (CRL4*CRBN").[3][4] This binding event induces a conformational
change that promotes the recruitment and subsequent ubiquitination of neosubstrates,
primarily the hematopoietic transcription factors Ikaros (IKZF1) and Aiolos (IKZF3).[1][5] The
marking of these proteins with ubiquitin tags them for rapid degradation by the proteasome.[3]

[6]

The degradation of Ikaros and Aiolos, which act as transcriptional repressors, leads to two key
downstream effects: direct anti-cancer activity through the induction of apoptosis in malignant
B-cells and potent immune system activation.[3][5][7] The immunomodulatory effects include
the co-stimulation of T-cells and Natural Killer (NK) cells, driven by the de-repression of genes
such as Interleukin-2 (IL-2).[1][6] These dual mechanisms make Avadomide a compound of
significant interest for research in hematological malignancies, particularly Diffuse Large B-cell
Lymphoma (DLBCL).[3][7]

These application notes provide essential protocols for the preparation, storage, and in vitro
use of Avadomide, tailored for researchers, scientists, and drug development professionals.

Chemical Properties and Storage
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Proper handling and storage of Avadomide are critical to ensure its stability and the
reproducibility of experimental results.

Property Value Reference
Molecular Formula C14H14N4Os3 [6]
Molecular Weight 286.29 g/mol [6][8]
CAS Number 1015474-32-4 [8]
Solubilty DMSO: = 57 mg/mL (199.09 -

mM)
Storage Condition Duration Reference
Powder (Solid Form) 3 years at -20°C [8]
Stock Solution (in DMSO) 1 year at -80°C [8]
1 month at -20°C [8][9]

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to
aliquot stock solutions into single-use volumes.[8][10]

Preparation of Avadomide Stock Solutions

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock
solutions of Avadomide.[S]

Protocol 2.1: Preparation of a 10 mM Avadomide Stock Solution in DMSO
Materials:

e Avadomide powder (MW: 286.29 g/mol )

e Anhydrous/molecular sieve-dried DMSO

» Sterile, amber, or light-protecting microcentrifuge tubes
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o Calibrated analytical balance
e \ortex mixer and/or sonicator
Procedure:

o Calculation: To prepare 1 mL of a 10 mM stock solution, weigh out 2.863 mg of Avadomide
powder (Calculation: 20 mmol/L * 1 L/2000 mL * 286.29 g/mol * 1000 mg/g = 2.863 mg/mL).

o Weighing: Carefully weigh the calculated amount of Avadomide powder and place it into a
sterile microcentrifuge tube.

e Dissolving: Add 1 mL of anhydrous DMSO to the tube containing the Avadomide powder.

» Solubilization: Cap the tube tightly and vortex thoroughly. If necessary, briefly sonicate the
solution in a water bath to ensure complete dissolution.

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 pL) in
sterile, light-protected tubes. This minimizes contamination and degradation from repeated
freeze-thaw cycles.[11]

o Storage: Clearly label the aliquots with the compound name, concentration (10 mM), solvent
(DMSO), and preparation date. Store immediately at -80°C for long-term stability.[8]
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Stock Solution Preparation

Weigh 2.86 mg
Avadomide Powder

Add 1 mL

Anhydrous DMSO

Vortex / Sonicate
Until Dissolved

Aliquoting|& Storage

Aliquot into Single-Use
Light-Protected Tubes

Store at -80°C
(Long-Term)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Phone: (601) 213-4426
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